N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide
• InChI: InChI=1S/C20H21NO4S/c1-14-7-8-17(11-15(14)2)21(18-9-10-26(23,24)13-18)20(22)16-5-4-6-19(12-16)25-3/h4-12,18H,13H2,1-3H3
• InChI Key: DZVYHCOHHNUQPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)OC)C
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C20H21NO4S and its molecular weight is 371.45. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Synthesis

• The structural modification of benzamides, including compounds similar to the one , has been extensively studied to explore their affinity towards dopamine receptors, with significant implications for the development of selective ligands for dopamine D(3) receptors. This research has contributed to understanding the structure-affinity relationship and the potential for creating new therapeutic agents (Leopoldo et al., 2002).
• Studies on the molecular structure of benzamide derivatives through X-ray diffraction and DFT calculations have shed light on the influence of intermolecular interactions on molecular geometry, providing insights into the conformational stability and potential reactivity of such compounds (Karabulut et al., 2014).

Pharmacological Applications

• The pharmacological exploration of benzamide derivatives has led to the identification of compounds with potential anticonvulsant activities, highlighting their therapeutic value in epilepsy and seizure management. This research avenue opens up possibilities for the development of novel anticonvulsant drugs (Koçyiğit-Kaymakçıoğlu et al., 2011).
• The synthesis and characterization of tritium-labeled benzamide derivatives for C-C chemokine receptor 1 (CCR1) antagonism showcase the compound's relevance in biomedical research, particularly in understanding receptor-ligand interactions and developing receptor-targeted therapeutics (Hong et al., 2015).

Chemical Reactivity and Protective Groups

• The use of the 3,4-dimethoxybenzyl group as a protective group for 1,2-thiazetidine 1,1-dioxides, including modifications of compounds with similar structures, emphasizes the importance of protective groups in synthetic chemistry, particularly for sensitive functional groups (Grunder-Klotz & Ehrhardt, 1991).